(E)-1-((4-methylstyryl)sulfonyl)-4-(methylsulfonyl)piperidine

• IUPAC Name: 1-[(E)-2-(4-methylphenyl)ethenyl]sulfonyl-4-methylsulfonylpiperidine
• InChI: InChI=1S/C15H21NO4S2/c1-13-3-5-14(6-4-13)9-12-22(19,20)16-10-7-15(8-11-16)21(2,17)18/h3-6,9,12,15H,7-8,10-11H2,1-2H3/b12-9+
• InChI Key: PTHUAEZUVYQRFQ-FMIVXFBMSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)N2CCC(CC2)S(=O)(=O)C
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)N2CCC(CC2)S(=O)(=O)C
• Molecular Formula: C15H21NO4S2
• Molecular Weight: 343.5 g/mol
• CAS No.: 1448139-62-5

Description

(E)-1-((4-methylstyryl)sulfonyl)-4-(methylsulfonyl)piperidine, also known as MSV, is a synthetic compound that has been widely used in scientific research. It belongs to the class of piperidine-based compounds and has shown promising results in various fields, including medicinal chemistry, neuroscience, and biochemistry.

Scientific Research Applications

1. Applications in Electrochemical Systems

The compound (E)-1-((4-methylstyryl)sulfonyl)-4-(methylsulfonyl)piperidine and its analogs demonstrate potential applications in electrochemical systems. For instance, compounds with piperidinium cations, like 1-ethyl-1-methyl piperidinium bis(trifluoromethanesulfonyl)imide, show good miscibility with carbonate solvents, making them useful as co-solvents in lithium-ion batteries (Kim, Cho, & Shin, 2013).

2. Medicinal Chemistry and Biological Activities

Sulfonyl hydrazone scaffold and the piperidine rings, similar to the structure of this compound, play a crucial role in medicinal chemistry. A study highlights the synthesis of sulfonyl hydrazone having piperidine derivatives, which were evaluated for antioxidant capacity and anticholinesterase activity. These compounds exhibited significant antioxidant and anticholinesterase activities, indicating their potential in therapeutic applications (Karaman et al., 2016).

3. Antimicrobial Applications

Derivatives of 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine, similar in structure to this compound, have been evaluated for their antimicrobial activities. These compounds showed significant potent antimicrobial activities against various pathogens, indicating their potential use in treating plant diseases and possibly in other antimicrobial applications (Vinaya et al., 2009).

4. Ionic Liquid Crystals and Material Science

Piperidinium-based compounds, including those structurally related to this compound, have been used in the design of ionic liquid crystals. These compounds, when combined with various anions, exhibit a rich mesomorphic behavior, suggesting potential applications in material science and advanced technologies (Lava, Binnemans, & Cardinaels, 2009).